Cas no 944902-64-1 (4-chloro-5H,6H,7H,8H-pyrido4,3-dpyrimidine)

4-chloro-5H,6H,7H,8H-pyrido4,3-dpyrimidine structure
944902-64-1 structure
Product Name:4-chloro-5H,6H,7H,8H-pyrido4,3-dpyrimidine
CAS No:944902-64-1
MF:C7H8ClN3
MW:169.611519813538
MDL:MFCD10566769
CID:796953
PubChem ID:44118291
Update Time:2023-11-28

4-chloro-5H,6H,7H,8H-pyrido4,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
    • Pyrido[4,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-
    • 4-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine (ACI)
    • 4-chloro-5H,6H,7H,8H-pyrido4,3-dpyrimidine
    • MDL： MFCD10566769
    • Inchi： 1S/C7H8ClN3/c8-7-5-3-9-2-1-6(5)10-4-11-7/h4,9H,1-3H2
    • InChI Key： SAAGHRIZYAVSBK-UHFFFAOYSA-N
    • SMILES： ClC1C2CNCCC=2N=CN=1

Computed Properties

  • Exact Mass: 169.04100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6

Experimental Properties

  • PSA: 37.81000
  • LogP: 1.10450

4-chloro-5H,6H,7H,8H-pyrido4,3-dpyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-chloro-5H,6H,7H,8H-pyrido4,3-dpyrimidine Pricemore >>

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4-chloro-5H,6H,7H,8H-pyrido4,3-dpyrimidine Production Method

Production Method 1

944902-64-1 944902-64-1
Reaction Conditions
Reference
Pyridine derivative and application as KRAS and/or PI3K protein inhibitor
, World Intellectual Property Organization, , ,

4-chloro-5H,6H,7H,8H-pyrido4,3-dpyrimidine Preparation Products

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